Cas no 38238-77-6 (1,3-dimethyl 2-(chloromethylidene)propanedioate)

• Product Name: 1,3-dimethyl 2-(chloromethylidene)propanedioate
• CAS No: 38238-77-6
• MF: C₆H₇ClO₄
• MW: 178.570381402969
• MDL: MFCD20621669
• CID: 292302
• PubChem ID: 10943039
• Update Time: 2025-04-19

1,3-dimethyl 2-(chloromethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (chloromethylene)-, dimethyl ester
• dimethyl 2-(chloromethylidene)propanedioate
• 1,3-dimethyl2-(chloromethylidene)propanedioate
• C6H7ClO4
• DTXSID90449186
• 38238-77-6
• EN300-218943
• 1,3-dimethyl 2-(chloromethylidene)propanedioate

• MDL： MFCD20621669
• Inchi： 1S/C6H7ClO4/c1-10-5(8)4(3-7)6(9)11-2/h3H,1-2H3
• InChI Key： LGENZLZZCBFXML-UHFFFAOYSA-N
• SMILES： Cl/C=C(\C(=O)OC)/C(=O)OC

Computed Properties

• Exact Mass: 178.00331
• Monoisotopic Mass: 178.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives